2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H16FN5OS/c1-13-4-2-7-16(10-13)22-18(27)12-28-19-9-8-17-23-24-20(26(17)25-19)14-5-3-6-15(21)11-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: ARRIOBXLPIBKPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2
• Molecular Formula: C20H16FN5OS
• Molecular Weight: 393.4 g/mol

Description

The compound “2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(m-tolyl)acetamide” belongs to a class of organic compounds known as triazolopyridazines. These are aromatic heterocyclic compounds containing a 1,2,4-triazole ring fused to a pyridazine ring. The structure also includes a fluorophenyl group, a thioether linkage, and an acetamide group.

Scientific Research Applications

Anti-Tumor Activity

This compound has shown promising anti-tumor activity. Specifically, one derivative, 22i, exhibited excellent inhibition against cancer cell lines, including A549, MCF-7, and HeLa. The IC50 values were as follows:

.

c-Met Kinase Inhibition

The compound’s potent inhibition of c-Met kinase is noteworthy. This kinase plays a crucial role in cell signaling pathways related to cell growth, survival, and metastasis. .

One-Pot Synthesis

The synthesis of [1,2,4]triazolo[4,3-a]pyridines, to which this compound belongs, has been streamlined. A facile one-pot method allows the preparation of substituted [1,2,4]triazolo[4,3-a]pyridines from readily available starting materials. .

Future Prospects

Given its anti-tumor activity and c-Met kinase inhibition, further studies should explore the compound’s mechanism of action, pharmacokinetics, and potential therapeutic applications. Researchers may investigate its efficacy in animal models and assess its safety profile.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. Given the interest in triazolopyridazines in medicinal chemistry, this compound could potentially be studied for its biological activity.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit c-met kinase , which plays a crucial role in cellular growth, survival, and migration.

Mode of Action

If it acts similarly to related compounds, it may bind to its target protein and inhibit its function .

Biochemical Pathways

Inhibition of c-met kinase can affect multiple signaling pathways involved in cell growth and survival .

Result of Action

Inhibition of c-met kinase can lead to decreased cell growth and survival .